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Compound of Interest

4-Fluoro-2-methylbenzenesulfonyl

Compound Name:
chloride

Cat. No.: B1303445

An In-depth Technical Guide to the Material Safety Data Sheet for 4-Fluoro-2-
methylbenzenesulfonyl Chloride

This technical guide provides a comprehensive overview of the safety, handling, and properties
of 4-Fluoro-2-methylbenzenesulfonyl chloride, designed for researchers, scientists, and
professionals in drug development. All data is collated from official Safety Data Sheets (SDS)
and presented in a structured format for clarity and ease of use.

Chemical Identification and Properties

4-Fluoro-2-methylbenzenesulfonyl chloride is a corrosive organic compound used as a

reagent in chemical synthesis.[1] Accurate identification is critical for safety and experimental
success.

Table 1: Chemical Identifiers
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Identifier Value
4-fluoro-2-methylbenzene-1-sulfonyl
IUPAC Name .
chloride
CAS Number 7079-48-3[1]
Molecular Formula C7HeCIFO29[1]
Molecular Weight 208.64 g/mol [1]
4-Fluoro-o-toluenesulfonyl chloride, 2-
Synonyms
(Chlorosulphonyl)-5-fluorotoluene[2]
InChl Key XLPGWKNCWMFHOD-UHFFFAOY SA-N

| Canonical SMILES | Cclcc(F)ccclS(Cl)(=0)=0 |

Table 2: Physical and Chemical Properties

Property Value

Physical State Liquid[2]

Color Colorless to Yellow[2]

Boiling Point 245-246 °C[1]

Density 1.433 g/mL at 25 °C[1]

Refractive Index n20/D 1.5370

Flash Point >110 °C (>230 °F) - closed cup|[2]

| Sensitivity | Moisture Sensitive[2] |

Hazard Identification and Safety

This chemical is classified as corrosive and requires stringent safety measures during handling.

Table 3: GHS Hazard Classification | | | | --- | --- | | Pictogram |
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lsalt text

GHSO05 | | Signal Word | Danger | | Hazard Statements | H314: Causes severe skin burns and
eye damage. | | Precautionary Statements | P260, P264, P280, P301+P330+P331,
P303+P361+P353, P304+P340, P305+P351+P338, P310, P363, P405, P501[3] | | Hazard
Class | 8[2] | | Packing Group | Il[2] | | WGK Germany | 3 |

Safe Handling and Emergency Protocols

Adherence to established protocols is mandatory to ensure personnel safety and minimize
environmental impact.

First Aid Measures

Immediate action is required in case of exposure.

Table 4: First Aid Protocols

Exposure Route Protocol

Remove person to fresh air and keep
comfortable for breathing. Immediately
call a POISON CENTER or doctor. If
breathing is difficult, give oxygen.[3][4]

Inhalation

Take off immediately all contaminated clothing.
Rinse skin with water/shower for at least 15
minutes. Immediately call a POISON CENTER
or doctor.[3][4][5]

Skin Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact do. Continue rinsing for at least 15 minutes.

Immediately call a POISON CENTER or doctor.

[3]141[5]

| Ingestion | Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Call a POISON CENTER or doctor immediately.[3][4][5] |
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Handling, Storage, and Personal Protection

Table 5: Handling and Storage Guidelines

Aspect Recommendation

Wear protective gloves, clothing, eye

protection, and face protection. Do not
Handling breathe dust, fume, gas, mist, vapors, or

spray. Handle in a well-ventilated place.[3]

[4]

Store locked up. Keep container tightly closed in
Storage a dry, cool, and well-ventilated place. Store

under an inert atmosphere.[2][3]

| Incompatibilities | Strong oxidizing agents, strong bases, water.[6] |

Table 6: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

. Use chemical safety goggles and/or a
Eye/Face Protection .
face shield.

Wear chemically resistant gloves (e.g., Butyl

Skin Protection ] ] )
rubber, Viton) and protective clothing.

| Respiratory Protection | Use a full-face respirator with a combination filter for organic vapor
and acid gas (type ABEK) or a self-contained breathing apparatus (SCBA) for emergencies. |

Accidental Release and Disposal Protocol

Methodology for Spill Containment and Cleanup:

o Evacuate: Immediately evacuate personnel from the spill area. Ensure adequate ventilation
and remove all ignition sources.[3]
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o Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.

o Absorption: Cover the spill with a dry, inert material such as sand, earth, or vermiculite.

o Collection: Collect the absorbed material using spark-proof tools and place it in a suitable,

closed container for disposal.[3]

o Decontamination: Clean the affected area thoroughly with a suitable solvent, followed by

washing with soap and water.

Waste Disposal: Disposal must be conducted in accordance with local, regional, and national

regulations. The material should be entrusted to a licensed waste disposal company.[4] Do not

dispose of it into the environment.

Stability and Reactivity

Understanding the chemical's stability is key to preventing hazardous situations.

Table 7: Stability and Reactivity Profile

Parameter

Reactivity

Description

Reacts with water, generating heat and
corrosive fumes.[6] Reaction with water
on some metals can release flammable
hydrogen gas.[6]

Chemical Stability

Stable under recommended storage conditions

(cool, dry, inert atmosphere).[6]

Conditions to Avoid

Exposure to moisture, heat, and incompatible

materials.[7]

Incompatible Materials

Strong bases, strong oxidizing agents, water,

alcohols, amines.

| Hazardous Decomposition | Thermal decomposition can produce toxic gases such as carbon

oxides, sulfur oxides, hydrogen chloride, and hydrogen fluoride.[6][8] |
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Transport Information

Table 8: Transport Regulations

Regulation

UN Number

Details

UN3265

Proper Shipping Name

Corrosive liquid, acidic, organic, n.o.s. (4-

Fluoro-2-methylbenzenesulfonyl chloride)

Transport Hazard Class

8

| Packing Group | 11 |

Visualized Workflows and Relationships
Safe Handling and Emergency Workflow

The following diagram illustrates the logical workflow for safely managing 4-Fluoro-2-

methylbenzenesulfonyl chloride, from initial preparation to emergency response.

© 2025 BenchChem. All rights reserved.

6/11 Tech Support


https://www.benchchem.com/product/b1303445?utm_src=pdf-body
https://www.benchchem.com/product/b1303445?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Preparation & Handling

Risk Assessment

Don PPE
(Gloves, Goggles, Lab Coat)

WOrk in FUME HOOU gttt |

t occurs If incident oc

If incide curs
1

Emergency Response

Handle Under

Inert Atmosphere o SERES 2T

Spill Event

Initiate First Aid

(Table 4) Evacuate & Ventilate

Post-Experiment

Storage & Disposal

Seek Immediate
Medical Attention

Store Tightly Sealed

in Cool. Dry Place Contain & Absorb

After Cleanup

Label as Hazardous Waste

Dispose via Licensed
Waste Contractor

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response.
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General Sulfonamide Synthesis Protocol

This diagram shows a typical experimental workflow for using 4-Fluoro-2-
methylbenzenesulfonyl chloride to synthesize a sulfonamide, a common application in drug

discovery.
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Reaction Setup

1. Dissolve amine substrate
and base (e.g., pyridine)
in anhydrous solvent (e.g., DCM)
under Nitrogen.

2. Cool solution
to 0 °C
(ice bath).

Reagent Addition

3. Add 4-Fluoro-2-methyl-
benzenesulfonyl chloride
dropwise via syringe.

Reaction & Workup

4. Stir at 0 °C to RT.
Monitor by TLC/LC-MS.

5. Quench with H20.
Separate organic layer.

6. Wash with dilute HCI,
NaHCOs(aq), and brine.

7. Dry over Na2S0Oa,
filter, and concentrate.

Purification & Analysis

8. Purify crude product
(e.g., Flash Chromatography).

9. Characterize pure product
(NMR, MS, etc.).

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. matrix.staging.lint.co.uk [matrix.staging.lint.co.uk]

2. 4-FLUORO-2-METHYLBENZENESULFONYL CHLORIDE CAS#: 7079-48-3
[amp.chemicalbook.com]

. echemi.com [echemi.com]

. tcichemicals.com [tcichemicals.com]

. fishersci.ie [fishersci.ie]

. synquestlabs.com [synquestlabs.com]

. sigmaaldrich.com [sigmaaldrich.com]

°
[00] ~ » (621 iy w

. fishersci.fi [fishersci.fi]

 To cite this document: BenchChem. [4-Fluoro-2-methylbenzenesulfonyl chloride material
safety data sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1303445#4-fluoro-2-methylbenzenesulfonyl-chloride-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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